Cas no 2034615-51-3 (5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide
• CAS No: 2034615-51-3
• MF: C₁₉H₁₆ClN₃O₂S
• MW: 385.867241859436
• CID: 6546872
• PubChem ID: 121017054
• Update Time: 2025-06-11

5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2-methoxybenzamide
• 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide
• 5-chloro-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-methoxybenzamide
• AKOS026688745
• 2034615-51-3
• F6469-0395

• Inchi： 1S/C19H16ClN3O2S/c1-25-17-7-6-12(20)10-14(17)18(24)21-15-5-3-2-4-13(15)16-11-23-8-9-26-19(23)22-16/h2-7,10-11H,8-9H2,1H3,(H,21,24)
• InChI Key： AINLHDHKBIXSBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=CC=CC=C1C1=CN2C(=N1)SCC2)=O)OC

Computed Properties

• Exact Mass: 385.0651756g/mol
• Monoisotopic Mass: 385.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide

5-Chloro-N-(2-(2,3-Dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide: A Comprehensive Overview

5-Chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide (CAS No. 2034615-51-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide is characterized by the presence of a chloro-substituted benzamide moiety and a 2,3-dihydroimidazo[2,1-b]thiazole ring system. The combination of these functional groups imparts the compound with a high degree of structural complexity and biological activity. The chloro-substituent on the benzamide ring enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites.

Recent studies have highlighted the potential of 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide has shown significant anti-cancer activity. Research conducted at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide could be developed into a novel anti-cancer agent with broad-spectrum activity.

The neuroprotective properties of 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide have also been investigated. A study published in the Journal of Neurochemistry reported that this compound protects neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide has been extensively studied to ensure its suitability for clinical development. Preclinical studies have shown that this compound has favorable oral bioavailability and a long half-life, which are essential characteristics for a drug candidate. Additionally, it exhibits low toxicity in animal models, further supporting its safety profile.

In conclusion, 5-chloro-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-methoxybenzamide (CAS No. 2034615-51-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in various medical applications.